Cas no 62557-05-5 ({2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid)

• Product Name: {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid
• CAS No: 62557-05-5
• MF: C₆H₈N₂O₄S₂
• MW: 236.268718719482
• MDL: MFCD07186383
• CID: 956851
• PubChem ID: 3159575
• Update Time: 2025-10-29

{2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Methylsulfonamido)thiazol-4-yl)acetic acid
• (2-Methanesulfonylamino-thiazol-4-yl)-acetic acid
• {2-[(METHYLSULFONYL)AMINO]-1,3-THIAZOL-4-YL}ACETIC ACID
• 2-[(methylsulfonyl)amino]-4-Thiazoleacetic acid
• 2-(2-methanesulfonamidothiazol-4-yl)acetic acid
• 2-(2-methanesulfonamidothiazol-4-yl)-acetic acid
• 2-(methanesulfonylaminothiazol-4-yl)acetic acid
• 2-{2-[(methylsulfonyl)amino]-1,3-thiazol-4-yl}acetic acid
• 2-methanesulfon
• AC1MKMAV
• AC1Q4GQJ
• CHEMBL502103
• CTK5B5299
• 62557-05-5
• FOYGOEJLNFZKGH-UHFFFAOYSA-N
• SR-01000325150-1
• SR-01000325150
• AKOS000111552
• CS-0243983
• {2-[(Methanesulfonyl)amino]-1,3-thiazol-4-yl}acetic acid
• DTXSID40390174
• 2-methanesulfonamidothiazol-4-ylacetic acid
• (2-[(Methylsulfonyl)amino]-1,3-thiazol-4-yl)acetic acid
• 2-[2-(methanesulfonamido)-1,3-thiazol-4-yl]acetic acid
• SCHEMBL9481455
• 2-(2-methanesulfonamido-1,3-thiazol-4-yl)acetic acid
• MFCD07186383
• Z235344699
• BBL013007
• G28333
• VS-03640
• EN300-27056
• (2-methanesulfonamido-1,3-thiazol-4-yl)acetic acid
• 2-[2-(methanesulfonamido)thiazol-4-yl]acetic acid
• A915780
• BRD-K84161268-001-01-9
• STK288420
• DB-073147
• ALBB-015777
• 4-Thiazoleacetic acid, 2-[(methylsulfonyl)amino]-
• {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid

• MDL： MFCD07186383
• Inchi： 1S/C6H8N2O4S2/c1-14(11,12)8-6-7-4(3-13-6)2-5(9)10/h3H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： FOYGOEJLNFZKGH-UHFFFAOYSA-N
• SMILES： S(C)(NC1=NC(=CS1)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 235.99264
• Monoisotopic Mass: 235.99254909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 96.36

{2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid

Comprehensive Overview of {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid (CAS No. 62557-05-5)

{2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid (CAS No. 62557-05-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole core and methylsulfonyl functional group, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive acetic acid moiety.

The structural features of {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid make it a versatile intermediate in medicinal chemistry. The presence of the thiazole ring, a heterocyclic compound containing sulfur and nitrogen, is known to enhance bioactivity in many pharmaceuticals. Combined with the methylsulfonyl group, which often improves solubility and metabolic stability, this compound is a valuable asset in designing new therapeutic agents. Its CAS No. 62557-05-5 is frequently referenced in patent literature and academic journals, highlighting its importance in cutting-edge research.

In recent years, the demand for {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid has surged due to its potential applications in treating inflammatory and metabolic disorders. With the rise of personalized medicine and targeted therapies, researchers are exploring how this compound can be modified to interact with specific biological pathways. For instance, its acetic acid group allows for easy conjugation with other molecules, making it a prime candidate for prodrug development. This adaptability aligns with current trends in drug discovery, where modular synthesis is key to creating effective treatments.

Another area of interest is the compound's role in agrochemical research. The thiazole scaffold is prevalent in many pesticides and herbicides, and the addition of a methylsulfonyl group could enhance their efficacy. As sustainability becomes a global priority, scientists are investigating how {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid can contribute to eco-friendly crop protection solutions. This aligns with the growing consumer demand for greener alternatives in agriculture.

From a synthetic chemistry perspective, the compound's CAS No. 62557-05-5 is often associated with high-purity standards, ensuring reproducibility in experiments. Laboratories worldwide rely on consistent quality when working with {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid, as even minor impurities can skew research outcomes. This emphasis on purity is particularly relevant in the era of AI-driven drug discovery, where accurate data is crucial for predictive modeling.

In conclusion, {2-(Methylsulfonyl)amino-1,3-thiazol-4-yl}acetic Acid (CAS No. 62557-05-5) represents a fascinating intersection of chemistry, biology, and technology. Its structural versatility and potential applications in healthcare and agriculture make it a compound worth watching in the coming years. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to grow exponentially.